Cas no 65753-83-5 (N,N-Dimethyl-4-nitro-3-(1H-pyrazol-1-yl)aniline)

• Product Name: N,N-Dimethyl-4-nitro-3-(1H-pyrazol-1-yl)aniline
• CAS No: 65753-83-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 2794519
• PubChem ID: 12746684
• Update Time: 2025-04-21

N,N-Dimethyl-4-nitro-3-(1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-nitro-3-(1H-pyrazol-1-yl)aniline
• DTXSID40508757
• 65753-83-5

• Inchi： 1S/C11H12N4O2/c1-13(2)9-4-5-10(15(16)17)11(8-9)14-7-3-6-12-14/h3-8H,1-2H3
• InChI Key： MQHMXQDRQQLVFD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1N1C=CC=N1)N(C)C)=O

Computed Properties

• Exact Mass: 232.09602564Da
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.9Ų